Cas no 109856-87-3 (1,3-Benzodioxole-5-ethanol,7-methoxy-)
109856-87-3 structure
Product Name:1,3-Benzodioxole-5-ethanol,7-methoxy-
CAS No:109856-87-3
MF:C10H12O4
MW:196.199883460999
CID:128584
PubChem ID:13923408
Update Time:2025-04-18
1,3-Benzodioxole-5-ethanol,7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanol,7-methoxy-
- 2-(7-methoxy-1,3-benzodioxol-5-yl)ethanol
- 2-(7-METHOXY-BENZO[1,3]DIOXOL-5-YL)-ETHANOL
- 1,3-Benzodioxole-5-ethanol,7-methoxy
- 2-(3-methoxy-4,5-methylenedioxyphenyl)ethanol
- 2-(3-methoxy-4,5-methylenedioxyphenyl)ethyl alcohol
- SCHEMBL6667574
- 2-(7-Methoxy-2H-1,3-benzodioxol-5-yl)ethan-1-ol
- DTXSID00552534
- AKOS006326854
- LRCQKAQXJNAXGK-UHFFFAOYSA-N
- 109856-87-3
-
- Inchi: 1S/C10H12O4/c1-12-8-4-7(2-3-11)5-9-10(8)14-6-13-9/h4-5,11H,2-3,6H2,1H3
- InChI Key: LRCQKAQXJNAXGK-UHFFFAOYSA-N
- SMILES: O1COC2C(=CC(=CC1=2)CCO)OC
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.92000
- LogP: 0.95870
1,3-Benzodioxole-5-ethanol,7-methoxy- Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Benzodioxole-5-ethanol,7-methoxy- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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